Cas no 2098062-08-7 (3-Azido-1-(3-fluorobenzyl)azetidine)

• Product Name: 3-Azido-1-(3-fluorobenzyl)azetidine
• CAS No: 2098062-08-7
• MF: C₁₀H₁₁FN₄
• MW: 206.219544649124
• CID: 4775418
• Update Time: 2025-10-23

3-Azido-1-(3-fluorobenzyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(3-fluorobenzyl)azetidine
• 3-azido-1-[(3-fluorophenyl)methyl]azetidine
• 3-Azido-1-(3-fluorobenzyl)azetidine

• Inchi： 1S/C10H11FN4/c11-9-3-1-2-8(4-9)5-15-6-10(7-15)13-14-12/h1-4,10H,5-7H2
• InChI Key： YFNQHFJYSWXGOB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 206.09677453 g/mol
• Monoisotopic Mass: 206.09677453 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.6
• Molecular Weight: 206.22

Additional information on 3-Azido-1-(3-fluorobenzyl)azetidine

3-Azido-1-(3-fluorobenzyl)azetidine: A Comprehensive Overview

3-Azido-1-(3-fluorobenzyl)azetidine, also known by its CAS number 2098062-08-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an azetidine ring with a fluorobenzyl group and an azide functional group. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and potential to form stable interactions, making it a valuable component in drug design. The presence of the fluorobenzyl group introduces additional electronic and steric properties, while the azide group offers reactivity that can be harnessed in various chemical transformations.

The synthesis of 3-Azido-1-(3-fluorobenzyl)azetidine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of such complex structures. For instance, researchers have employed transition metal-catalyzed cycloadditions to assemble the azetidine ring with high stereoselectivity. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of applications, 3-Azido-1-(3-fluorobenzyl)azetidine has shown promise in medicinal chemistry as a lead compound for drug development. Its structure lends itself well to modifications that can target specific biological pathways. For example, studies have demonstrated that this compound can act as a scaffold for designing inhibitors of kinases and other enzymes involved in disease progression. The azide group, in particular, can participate in click chemistry reactions, allowing for further functionalization and exploration of bioactive derivatives.

Recent research has also focused on understanding the pharmacokinetic properties of 3-Azido-1-(3-fluorobenzyl)azetidine. Preclinical studies have revealed that this compound exhibits favorable absorption and distribution profiles, making it a potential candidate for oral drug delivery. Additionally, its metabolic stability has been evaluated using in vitro assays, providing insights into its suitability for long-term therapeutic use.

The integration of computational chemistry tools has further enhanced our understanding of 3-Azido-1-(3-fluorobenzyl)azetidine's properties. Molecular docking studies have identified key interactions between this compound and target proteins, guiding subsequent optimization efforts. Furthermore, quantum mechanical calculations have provided detailed insights into the electronic structure and reactivity of the molecule, aiding in the design of more potent analogs.

In conclusion, 3-Azido-1-(3-fluorobenzyl)azetidine, with its unique structural features and versatile functional groups, represents a valuable building block in modern organic synthesis and drug discovery. Ongoing research continues to uncover new applications and improve its utility across various scientific disciplines.